4-ethoxy-N-(4-methyl-1-piperazinyl)benzamide

• IUPAC Name: 4-ethoxy-N-(4-methylpiperazin-1-yl)benzamide
• InChI: InChI=1S/C14H21N3O2/c1-3-19-13-6-4-12(5-7-13)14(18)15-17-10-8-16(2)9-11-17/h4-7H,3,8-11H2,1-2H3,(H,15,18)
• InChI Key: SZLGJUAZQOLHSK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NN2CCN(CC2)C
• Molecular Formula: C14H21N3O2
• Molecular Weight: 263.34 g/mol

Description

4-ethoxy-N-(4-methyl-1-piperazinyl)benzamide, also known as E-4031, is a chemical compound that is commonly used in scientific research. It belongs to the class of drugs known as potassium channel blockers, which are used to study the role of ion channels in various physiological processes.

Mechanism of Action

4-ethoxy-N-(4-methyl-1-piperazinyl)benzamide works by blocking the hERG potassium channel, which is responsible for the repolarization of cardiac cells. This leads to a prolongation of the action potential duration and an increase in the QT interval on an electrocardiogram. 4-ethoxy-N-(4-methyl-1-piperazinyl)benzamide also blocks other potassium channels, such as the Kv1.5 channel, which is involved in regulating the excitability of smooth muscle cells.
Biochemical and Physiological Effects
The main biochemical and physiological effect of 4-ethoxy-N-(4-methyl-1-piperazinyl)benzamide is the prolongation of the action potential duration and the increase in the QT interval on an electrocardiogram. This can lead to an increased risk of arrhythmias and sudden cardiac death. 4-ethoxy-N-(4-methyl-1-piperazinyl)benzamide also has effects on neuronal excitability and synaptic transmission, which can be useful in studying the role of ion channels in the nervous system.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethoxy-N-(4-methyl-1-piperazinyl)benzamide in lab experiments is its specificity for the hERG potassium channel. This allows researchers to study the effects of this channel on cardiac repolarization without affecting other ion channels. However, 4-ethoxy-N-(4-methyl-1-piperazinyl)benzamide also has limitations, such as its potential to cause arrhythmias and its effects on other potassium channels. Researchers must be careful when using 4-ethoxy-N-(4-methyl-1-piperazinyl)benzamide in experiments and should take precautions to minimize the risk of adverse effects.

Future Directions

There are several future directions for the use of 4-ethoxy-N-(4-methyl-1-piperazinyl)benzamide in scientific research. One direction is to study the effects of 4-ethoxy-N-(4-methyl-1-piperazinyl)benzamide on other ion channels and their role in various physiological processes. Another direction is to develop new drugs that target specific ion channels, such as the hERG potassium channel, for the treatment of arrhythmias and other cardiac disorders. Finally, 4-ethoxy-N-(4-methyl-1-piperazinyl)benzamide could be used to study the effects of ion channels on neuronal excitability and synaptic transmission in more detail, which could lead to new treatments for neurological disorders.

Synthesis Methods

The synthesis of 4-ethoxy-N-(4-methyl-1-piperazinyl)benzamide involves the reaction of 4-methyl-1-piperazinecarboxylic acid with 4-chloro-3-nitrobenzoic acid in the presence of triethylamine and dimethylformamide. The resulting product is then reduced with sodium dithionite to give 4-ethoxy-N-(4-methyl-1-piperazinyl)benzamide. The overall yield of this synthesis method is around 30%.

Scientific Research Applications

4-ethoxy-N-(4-methyl-1-piperazinyl)benzamide is commonly used in scientific research to study the role of ion channels in various physiological processes. It is particularly useful in studying the role of the hERG potassium channel, which is involved in cardiac repolarization. 4-ethoxy-N-(4-methyl-1-piperazinyl)benzamide is also used to study the effects of ion channels on neuronal excitability and synaptic transmission.